Methyl 5-({3-methoxy-4-[(3-methylbenzyl)oxy]benzyl}amino)-2-(morpholin-4-yl)benzoate

• Molecular Formula: C28H32N2O5
• Molecular Weight: 476.6 g/mol
• IUPAC Name: methyl 5-[[3-methoxy-4-[(3-methylphenyl)methoxy]phenyl]methylamino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C28H32N2O5/c1-20-5-4-6-22(15-20)19-35-26-10-7-21(16-27(26)32-2)18-29-23-8-9-25(24(17-23)28(31)33-3)30-11-13-34-14-12-30/h4-10,15-17,29H,11-14,18-19H2,1-3H3
• InChI Key: LYKYROZVJOVNMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)CNC3=CC(=C(C=C3)N4CCOCC4)C(=O)OC)OC

Description

METHYL 5-[({3-METHOXY-4-[(3-METHYLPHENYL)METHOXY]PHENYL}METHYL)AMINO]-2-(MORPHOLIN-4-YL)BENZOATE is a complex organic compound with a unique structure that includes methoxy, methylphenyl, morpholinyl, and benzoate groups

Preparation Methods

The synthesis of METHYL 5-[({3-METHOXY-4-[(3-METHYLPHENYL)METHOXY]PHENYL}METHYL)AMINO]-2-(MORPHOLIN-4-YL)BENZOATE involves multiple steps, including the formation of intermediate compoundsReaction conditions often involve the use of solvents like tetrahydrofuran and reagents such as sodium hydride and hydrochloric acid .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy and morpholinyl groups. Common reagents and conditions for these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

METHYL 5-[({3-METHOXY-4-[(3-METHYLPHENYL)METHOXY]PHENYL}METHYL)AMINO]-2-(MORPHOLIN-4-YL)BENZOATE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and protein binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and morpholinyl groups play a crucial role in binding to these targets, leading to changes in their activity. The pathways involved can vary depending on the specific application, but they often include signal transduction and metabolic processes.

Comparison with Similar Compounds

Similar compounds to METHYL 5-[({3-METHOXY-4-[(3-METHYLPHENYL)METHOXY]PHENYL}METHYL)AMINO]-2-(MORPHOLIN-4-YL)BENZOATE include:

METHYL 4-METHOXYBENZOATE: This compound has a simpler structure and different reactivity.

METHYL 3-METHYLPHENYL BENZOATE: Similar in structure but lacks the morpholinyl group.

METHYL 2-MORPHOLINYL BENZOATE: Contains the morpholinyl group but differs in the methoxy-methylphenyl moiety. The uniqueness of METHYL 5-[({3-METHOXY-4-[(3-METHYLPHENYL)METHOXY]PHENYL}METHYL)AMINO]-2-(MORPHOLIN-4-YL)BENZOATE lies in its combination of functional groups, which confer specific chemical and biological properties.